Cas no 627044-46-6 (N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 627044-46-6
• MF: C₂₃H₁₇NO₄
• MW: 371.385386228561
• CID: 6094160
• PubChem ID: 5262610
• Update Time: 2025-07-21

N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• AKOS016102088
• SR-01000014726-1
• 627044-46-6
• F1736-0821
• 1-oxo-N-[2-(phenylcarbonyl)phenyl]-3,4-dihydro-1H-isochromene-3-carboxamide
• N-(2-benzoylphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• SR-01000014726
• N-(2-benzoylphenyl)-1-oxoisochroman-3-carboxamide
• AKOS002206444

• Inchi： 1S/C23H17NO4/c25-21(15-8-2-1-3-9-15)18-12-6-7-13-19(18)24-22(26)20-14-16-10-4-5-11-17(16)23(27)28-20/h1-13,20H,14H2,(H,24,26)
• InChI Key： LAZITOAXOIYGNX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1C(NC1=CC=CC=C1C(C1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 371.11575802g/mol
• Monoisotopic Mass: 371.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Professional Introduction to N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 627044-46-6)

N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide, identified by its CAS number 627044-46-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a benzoyl moiety and a benzopyranone core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>1-oxo-3,4-dihydro-1H-2-benzopyran backbone of this compound is reminiscent of several bioactive natural products and synthetic intermediates. Recent studies have highlighted the importance of benzopyranone derivatives in medicinal chemistry, particularly for their roles as antioxidants, anti-inflammatory agents, and potential anticancer compounds. The structural motif is known to interact favorably with biological targets, making it a promising candidate for drug discovery initiatives.

In the context of modern drug development, the< strong>N-(2-benzoylphenyl) substituent plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. The benzoyl group not only contributes to the overall stability of the compound but also enhances its solubility and bioavailability. This characteristic is particularly valuable in formulations where oral administration is desired, as it ensures better absorption and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such molecules with biological targets with remarkable accuracy. The< strong>1H NMR,< strong>CNMR, and< strong>mass spectrometry data of N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide have been thoroughly analyzed to elucidate its molecular structure and dynamics. These spectroscopic techniques provide critical insights into the conformational preferences and electronic properties of the compound, which are essential for designing effective derivatives.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group interconversions. Each step must be meticulously optimized to ensure high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline these processes and enhance scalability.

Beyond its synthetic significance, N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide has shown promise in preclinical studies as a potential therapeutic agent. Initial pharmacological evaluations have revealed interesting activities against various disease models, including inflammation-related disorders and neurodegenerative diseases. The compound's ability to modulate key signaling pathways suggests that it may serve as a lead structure for further development into a clinical candidate.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide. These algorithms can predict biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation. Such computational approaches are particularly valuable in high-throughput screening campaigns where large libraries of compounds are evaluated for their potential therapeutic effects.

In conclusion, N-(2-benzoylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 627044-46-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising biological activities make it an attractive scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.